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Compound of Interest

Compound Name: 2-(4-Oxopiperidin-1-yl)acetonitrile

Cat. No.: B1302792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
(4-Oxopiperidin-1-yl)acetonitrile. The following procedures are based on the known hazards

associated with its structural components, namely the piperidine ring and the nitrile functional

group. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, a

conservative approach to handling and disposal is imperative.

Hazard Assessment and Safety Precautions
2-(4-Oxopiperidin-1-yl)acetonitrile is a research chemical, and its toxicological properties

have not been fully investigated. However, based on its chemical structure, it should be

handled with extreme caution. The piperidine moiety suggests potential for corrosive properties

and toxicity.[1][2][3] The nitrile group indicates that the compound may be harmful if swallowed,

inhaled, or absorbed through the skin, and could cause serious eye irritation.[4] Upon

decomposition, nitrile compounds can release toxic hydrogen cyanide gas.[4]

Personal Protective Equipment (PPE) is mandatory when handling this compound:

Gloves: Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene).[2]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2]

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: All handling should be performed in a certified chemical fume hood to

avoid inhalation of vapors.

Quantitative Data Summary
While specific physical and chemical data for 2-(4-Oxopiperidin-1-yl)acetonitrile is limited,

the following table summarizes available information and data for the related compound,

acetonitrile, for reference.

Property
2-(4-Oxopiperidin-1-
yl)acetonitrile

Acetonitrile (for reference)

Molecular Formula C₇H₁₀N₂O C₂H₃N

Molecular Weight 138.17 g/mol 41.05 g/mol

Boiling Point Data not available 81.6 °C (178.9 °F)

Flash Point Data not available 2 °C (36 °F) - Closed cup

Toxicity
Not fully investigated.

Assumed to be toxic.

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes serious eye irritation.

[4] May be metabolized to

cyanide in the body.[5]

GHS Hazard Statements Not classified
H225, H302, H312, H319,

H332[4]

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of 2-(4-Oxopiperidin-1-yl)acetonitrile is

through a licensed hazardous waste disposal service.

1. Waste Collection:

Collect all waste containing 2-(4-Oxopiperidin-1-yl)acetonitrile, including contaminated

consumables (e.g., pipette tips, gloves, weighing paper), in a designated, chemically

compatible, and clearly labeled hazardous waste container.
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The container must be made of a material that will not react with the chemical.

The label should clearly state "Hazardous Waste," the full chemical name "2-(4-
Oxopiperidin-1-yl)acetonitrile," and the date of accumulation.

2. Waste Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated secondary

containment bin.

The storage area should be away from incompatible materials such as strong oxidizing

agents, strong acids, strong bases, and reducing agents.[6]

Ensure the storage area is clearly marked as a hazardous waste accumulation site.

3. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill. Do not use combustible materials like sawdust.

Carefully collect the absorbed material and any contaminated soil or surfaces into the

designated hazardous waste container.

Decontaminate the spill area thoroughly with a suitable solvent (e.g., soap and water), and

collect all cleaning materials for disposal as hazardous waste.

4. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of 2-(4-Oxopiperidin-1-yl)acetonitrile.
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Disposal Workflow for 2-(4-Oxopiperidin-1-yl)acetonitrile
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Caption: Disposal Workflow Diagram
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Hazard Relationship for 2-(4-Oxopiperidin-1-yl)acetonitrile

Piperidine Moiety Nitrile Group

Resulting Safety Precautions
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Caption: Hazard Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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